BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase diagram of the niobium-sulfur binary
system

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460

An In-depth Technical Guide to the Niobium-Sulfur Binary System
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the niobium-sulfur (Nb-S) binary
system, focusing on its phase diagram, the crystal structures of its constituent phases, and the
experimental methodologies used for their synthesis and characterization. This document is
intended for researchers, scientists, and professionals in drug development who may utilize
niobium sulfide compounds in various applications, including catalysis and materials science.

The Niobium-Sulfur Phase Diagram

The Nb-S system is characterized by a variety of stable and metastable phases, the formation
of which is dependent on temperature, pressure, and atomic composition. While a complete,
experimentally determined phase diagram is not yet fully established, computational studies,
corroborated by experimental synthesis of individual compounds, have provided significant
insights into the phase relationships at ambient pressure.

A calculated phase diagram suggests the stability of several key niobium sulfide phases:
Nb14Ss, Nb3Sa4, 2H-NbS2, and NbSs[1]. Other phases, such as Nb21Ss and NbS, have been
observed in higher-temperature experiments but are considered metastable at ambient
conditions[1]. It is important to note that the melting points for most of the intermediate phases
remain largely unknown[1].
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The following sections detail the known quantitative data for the stable and notable metastable

phases in the Nb-S system.

Data Presentation: Niobium Sulfide Phases

The following tables summarize the crystallographic data for the known phases in the niobium-

sulfur binary system.

Table 1: Crystal Structure of Niobium Sulfide (NbS) and its Polymorphs

Lattice Parameters

Phase Crystal System Space Group A)
a=6.4450(1), b =
Orthorhombic NbS Orthorhombic Pnma 3.31770(4), c =

5.8629(1)

Table 2: Crystal Structure of Niobium Disulfide (NbS:2) Polytypes

Lattice Parameters

Polytype Crystal System Space Group A)

1T-NbS2 Trigonal P-3m1

2H-NbS:2 Hexagonal P63/mmc a=3.33,c=17.86
3R-NbS:2 Rhombohedral R3m

Table 3: Crystal Structure of Niobium Trisulfide (NbSs) Polymorphs
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Crystal

Lattice

Polymorph Space Grou °
LA System > * Parameters (A) B ()
_ o a=4.963,b=

NbSs-i Triclinic P-1 -
6.730,c=9.144
a=6.7515(5), b

NbSs-iv Monoclinic P2i/c =4.9736(4), c = 90.116(2)
18.1315(13)
a=4.950(5), b =

NbSs-v Monoclinic P21/m 3.358(4), c = 97.35(2)
9.079(10)

Table 4: Crystal Structure of Other Niobium Sulfide Phases
Crystal Lattice
Phase Space Group B(°)
System Parameters (A)

Nb3Sa4 - - - -
a=13.126(2), b

NbSa Monoclinic C2/c =10.454(1),c = 111.939(5)
6.951(1)
a=18.480,b =

Nb14Ss Orthorhombic Pnma 3.374,c = -
19.797

Note: Dashes indicate that the data was not available in the searched literature.

Experimental Protocols

The determination of the Nb-S phase diagram and the synthesis of its constituent phases

involve various high-temperature and characterization techniques.

Synthesis of Niobium Sulfide Phases

High-Temperature Synthesis in Evacuated Ampules:
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A common method for preparing niobium sulfides involves the direct reaction of high-purity

niobium metal powder or foil with elemental sulfur in sealed, evacuated quartz ampules.

e Procedure:

o

[¢]

o

Stoichiometric amounts of niobium and sulfur are placed in a quartz tube.
The tube is evacuated to a high vacuum (e.g., 10> torr) and sealed.

The sealed ampule is placed in a multi-zone tube furnace and heated to a specific
temperature for an extended period to allow for complete reaction and crystallization. For
example, NbSa can be synthesized from Nb metal and excess sulfur at 440 °C[2].

The ampule is then cooled, often slowly, to room temperature.

Chemical Vapor Transport (CVT):

CVT is a widely used technique for growing high-quality single crystals of niobium sulfides.

This method involves the use of a transport agent (e.g., iodine) to facilitate the transport of the

material from a source zone to a cooler growth zone within a sealed ampule.

e Procedure:

[e]

A polycrystalline powder of the desired niobium sulfide phase (or the constituent
elements) is placed at one end of a quartz ampule (the source zone).

A small amount of a transport agent, such as iodine, is added to the ampule.
The ampule is evacuated and sealed.

The ampule is placed in a two-zone furnace, creating a temperature gradient. For
instance, single crystals of NbS2z can be grown using iodine as the transport agent.

The niobium sulfide reacts with the transport agent at the hotter source zone to form a
volatile species.

This gaseous species diffuses to the cooler growth zone, where the reverse reaction
occurs, depositing single crystals of the niobium sulfide.
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Hydrothermal Synthesis:

This method is employed for the synthesis of niobium sulfides at relatively lower temperatures
in an aqueous solution.

e Procedure:

[¢]

A niobium precursor, such as niobium nitrate hexahydrate, and a sulfur source, like
sodium sulfide hydrate, are dissolved in deionized water[3].

The solution is sealed in a Teflon-lined stainless-steel autoclave.

[¢]

[¢]

The autoclave is heated to a specific temperature (e.g., 120-250 °C) for a set duration[3].

[e]

After cooling, the resulting precipitate is collected, washed, and dried.

Characterization Techniques

X-ray Diffraction (XRD):

XRD is the primary tool for phase identification and crystal structure determination of the
synthesized niobium sulfide compounds. Powder XRD is used to identify the phases present
in a sample by comparing the experimental diffraction pattern to known patterns in databases.
Single-crystal XRD provides detailed information about the crystal structure, including lattice
parameters and atomic positions.

Thermal Analysis (DTA/TGA):

Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA) are crucial for
investigating phase transitions and thermal stability.

o DTA: Measures the temperature difference between a sample and a reference material as a
function of temperature. Endothermic or exothermic events, such as phase transitions or
reactions, are detected as peaks in the DTA curve.

e TGA: Measures the change in mass of a sample as a function of temperature. It is used to
study decomposition reactions and the thermal stability of the compounds.
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Visualization of the Niobium-Sulfur System

The following diagram illustrates the relationships between the key phases in the niobium-
sulfur binary system, based on the available data.
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Caption: Logical relationships of key phases in the Nb-S system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076460#phase-diagram-of-the-niobium-sulfur-binary-
system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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